2-(2,4-Dichlorophenyl)-6-fluorobenzoic acid, 95%

• IUPAC Name: 2-(2,4-dichlorophenyl)-6-fluorobenzoic acid
• InChI: InChI=1S/C13H7Cl2FO2/c14-7-4-5-8(10(15)6-7)9-2-1-3-11(16)12(9)13(17)18/h1-6H,(H,17,18)
• InChI Key: SZQZQPFUQQBRER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C13H7Cl2FO2
• DSSTOX Substance ID: DTXSID60691211
• Molecular Weight: 285.09 g/mol
• CAS RN: 1261893-02-0

Description

2-(2,4-Dichlorophenyl)-6-fluorobenzoic acid, 95% (2,4-DFPBA95) is a synthetic organic compound with a wide range of applications in scientific research. It is used in the synthesis of various organic compounds, and has been studied for its potential therapeutic effects in various diseases. We will also explore possible future directions for research.

Scientific Research Applications

2-(2,4-Dichlorophenyl)-6-fluorobenzoic acid, 95% is used in a wide range of scientific research applications. It has been studied for its potential therapeutic effects in various diseases, such as cancer, diabetes, and cardiovascular diseases. It has also been studied for its potential use in drug delivery systems and as a potential herbicide. Additionally, it has been studied for its potential use in the synthesis of various organic compounds, such as pesticides and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(2,4-Dichlorophenyl)-6-fluorobenzoic acid, 95% is not fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory compounds. Additionally, it is believed to act as an inhibitor of the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes, compounds that are involved in inflammation.
Biochemical and Physiological Effects
2-(2,4-Dichlorophenyl)-6-fluorobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation, reduce the production of inflammatory compounds, and reduce the production of leukotrienes. It has also been shown to have anti-cancer effects in animal studies. Additionally, it has been shown to have antioxidant effects, which could potentially be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

2-(2,4-Dichlorophenyl)-6-fluorobenzoic acid, 95% has several advantages and limitations for use in lab experiments. One advantage is that it is commercially available in high purity, which makes it suitable for use in a variety of experiments. Additionally, it is relatively stable and has a low toxicity, making it safe to use in lab experiments. However, it is not water-soluble, which can limit its use in some experiments.

Future Directions

There are several possible future directions for research on 2-(2,4-Dichlorophenyl)-6-fluorobenzoic acid, 95%. One possible direction is to further investigate its potential therapeutic effects in various diseases. Additionally, further research could be done to explore its potential use in drug delivery systems and as a potential herbicide. Additionally, further research could be done to explore its potential use in the synthesis of various organic compounds, such as pesticides and pharmaceuticals. Finally, further research could be done to investigate its biochemical and physiological effects in more detail.

Synthesis Methods

2-(2,4-Dichlorophenyl)-6-fluorobenzoic acid, 95% is synthesized from 2,4-dichlorophenol (2,4-DCP) and fluorobenzene. The reaction is catalyzed by sulfuric acid and proceeds in two steps. In the first step, the 2,4-DCP is reacted with fluorobenzene to form a chlorofluorobenzene intermediate. In the second step, the chlorofluorobenzene intermediate is reacted with sulfuric acid to form 2-(2,4-Dichlorophenyl)-6-fluorobenzoic acid, 95%. The reaction is typically carried out in anhydrous conditions and yields the desired product in high purity.